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CNX-774 Overview

The table below summarizes the key characteristics of CNX-774 identified in the search results.

Property Description

Primary Known Target Bruton's Tyrosine Kinase (BTK); irreversible covalent inhibitor [1] [2]
[3].

Novelly Identified Target Equilibrative Nucleoside Transporter 1 (ENT1) [4] [5].

Reported ICso for BTK <1 nM (in enzymatic assays) [2] [3].

Physico-chemical Molecular Weight: 499.18-499.5 g/mol [1] [2]. LogP (XLogP): 3.04 [1].

Properties

Solubility (per vendor) 100 mg/mL in DMSO [2].

How to Proceed with Stability Testing

In the absence of a published protocol, you can establish a robust stability testing method by considering the

following steps:
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e Consult Primary Suppliers: Directly contact the commercial suppliers of CNX-774 (e.g., Selleck
Chemicals, MedChem Express). Their technical support teams may have unpublished stability data
or method recommendations for this specific compound.

¢ Leverage General Principles: Develop a protocol based on standard practices for small molecule
drug stability testing in biological matrices. Key steps would include:

o Sample Preparation: Spike known concentrations of CNX-774 into fresh, relevant whole blood
(e.g., human, mouse).

o Incubation Conditions: Incubate the samples at different temperatures (e.g., 4°C, room
temperature) for various time points (e.g., 0, 1, 2, 4, 8, 24 hours) to mimic pre-processing
conditions.

o Stopping Reaction & Extraction: Immediately after each time point, stop the degradation
process, typically by freezing samples at -80°C or by adding a stabilizing agent. Then, use a
technique like protein precipitation or liquid-liquid extraction to isolate CNX-774 from the blood
matrix.

o Analysis via LC-MSIMS: Use Liquid Chromatography with tandem Mass Spectrometry to
guantify the remaining amount of CNX-774. The peak area at each time point is compared to
the time-zero and calibrator samples to determine the percentage of the drug that remains
stable.

e Validate Your Method: Once a method is established, perform a full validation to ensure it is reliable,
assessing parameters like accuracy, precision, and the stability of the drug under the specific
conditions of your experiment.

Experimental Workflow for Stability Testing

The diagram below outlines a generalized workflow you can adapt for your CNX-774 stability study.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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